4-(6-cyclopropylpyridazin-3-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(6-cyclopropylpyridazin-3-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide, also known as CPP, is a chemical compound that has been widely used in scientific research. CPP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in the regulation of synaptic plasticity, learning, and memory.
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
A significant application of this chemical involves its use in synthesizing a variety of pharmaceutical agents. For instance, the synthesis of compounds with potential as CGRP receptor inhibitors for the treatment of migraines and the development of antimicrobial agents against various bacterial and fungal strains. The methodologies for these syntheses often include steps such as alkylation, acidulation, reduction of nitro groups, and cyclization, showcasing the versatility of this chemical in pharmaceutical research (Cann et al., 2012), (Patel & Patel, 2010).
Anticancer and Antituberculosis Studies
The compound has also been explored as a scaffold for developing new anticancer and antituberculosis agents. Specific derivatives have been synthesized and screened for their in vitro activities against cancer cell lines and Mycobacterium tuberculosis, indicating the compound's potential role in the development of new therapeutic agents for these diseases (Mallikarjuna et al., 2014).
Antimicrobial Activity
Derivatives of "4-(6-cyclopropylpyridazin-3-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide" have been studied for their antimicrobial properties, demonstrating activity against a range of bacterial and fungal pathogens. This highlights the compound's importance in the search for new antimicrobial agents capable of combating resistant strains of bacteria and fungi (Patil et al., 2021).
Central Nervous System Disorders
Research into derivatives of this compound for potential treatment of central nervous system disorders has shown promising results, indicating its application in synthesizing compounds that could act as Rho kinase inhibitors, a target for treating various CNS disorders (Wei et al., 2016).
properties
IUPAC Name |
4-(6-cyclopropylpyridazin-3-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2N5O/c19-14-4-3-13(11-15(14)20)21-18(26)25-9-7-24(8-10-25)17-6-5-16(22-23-17)12-1-2-12/h3-6,11-12H,1-2,7-10H2,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOKQLXXIWIASDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)NC4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.